Cas no 898432-09-2 (N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 898432-09-2
• MF: C₂₂H₂₆ClFN₄O₃
• MW: 448.918247699738
• CID: 5482372
• Update Time: 2025-07-14

N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-[2-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C22H26ClFN4O3/c1-27-9-11-28(12-10-27)20(15-3-6-17(31-2)7-4-15)14-25-21(29)22(30)26-16-5-8-19(24)18(23)13-16/h3-8,13,20H,9-12,14H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： MHXZYTYSSCZMKQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Recent Advances in the Study of N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS: 898432-09-2)

In recent years, the compound N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS: 898432-09-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

The primary focus of recent studies has been on the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, including signal transduction, cell proliferation, and apoptosis. Dysregulation of kinase activity is often associated with diseases such as cancer, making kinase inhibitors a promising class of therapeutics. Preliminary in vitro and in vivo studies have demonstrated that N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide exhibits selective inhibition against specific kinase targets, suggesting its potential utility in oncology.

One of the key findings from recent research is the compound's ability to modulate the activity of the epidermal growth factor receptor (EGFR) pathway. EGFR is a well-known oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC) and colorectal cancer. Studies have shown that N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide can effectively inhibit EGFR phosphorylation, thereby suppressing downstream signaling cascades that promote tumor growth and survival. These findings have sparked interest in further exploring the compound's efficacy in combination therapies and its potential to overcome resistance to existing EGFR inhibitors.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's pharmacokinetic and safety profiles. Preclinical studies have assessed its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its toxicity in animal models. Results indicate that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. However, further optimization may be required to minimize off-target effects and enhance its therapeutic index. These studies are critical for advancing the compound into clinical trials and ensuring its safety and efficacy in human subjects.

Another area of interest is the compound's potential applications beyond oncology. Emerging evidence suggests that N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide may also have anti-inflammatory and immunomodulatory effects. For instance, recent studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines in vitro, pointing to its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings open new avenues for research and underscore the compound's versatility as a therapeutic agent.

Despite the promising results, several challenges remain in the development of N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide as a drug candidate. One of the primary hurdles is the need for more extensive preclinical and clinical studies to validate its efficacy and safety in humans. Additionally, the compound's synthetic route and scalability must be optimized to facilitate large-scale production for clinical use. Collaborative efforts between academia and industry will be essential to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, N-(3-chloro-4-fluorophenyl)-N'-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS: 898432-09-2) represents a promising candidate for drug development, with potential applications in oncology and beyond. Recent studies have shed light on its mechanisms of action, pharmacokinetic properties, and therapeutic potential, paving the way for future research and clinical exploration. As the field continues to evolve, this compound may emerge as a valuable addition to the arsenal of targeted therapies, offering new hope for patients with challenging diseases.